Cas no 13040-75-0 (s-triazole, 3-amino-5-methyl-, nitrate)

• Product Name: s-triazole, 3-amino-5-methyl-, nitrate
• CAS No: 13040-75-0
• MF: C₃H₇N₅O₃
• MW: 161.119379281998
• CID: 898362
• Update Time: 2026-04-29

s-triazole, 3-amino-5-methyl-, nitrate Chemical and Physical Properties

Names and Identifiers

• s-triazole, 3-amino-5-methyl-, nitrate
• CTK4I7348; 5-Methyl-1,2,3-triazol-carbonsaeure-(4)-aethylester; 5-Methyl-1H-[1,2,3]triazol-4-carbonsaeure-aethylester; 5-methyl-1H-[1,2,4]triazol-3-ylamine, nitrate; Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate; AC1Q64NG; CHEMBL2071024; 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-, ethyl ester; SureCN841773; EINECS 224-401-7; 5-Methyl-1H-[1,2,4]triazol-3-ylamin, Nitrat; AC1L2UD9; SureCN9272935; ethyl 5-methyl-1H-1,2,3-triazole-4-car

Computed Properties

• Exact Mass: 161.05501
• Monoisotopic Mass: 161.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 88.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134A^2

Experimental Properties

• Boiling Point: 345.5°C at 760 mmHg
• Flash Point: 189.6°C
• PSA: 125.23
• LogP: 0.45200